Cas no 1808959-39-8 (Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine)

• Product Name: Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine
• CAS No: 1808959-39-8
• MF: C₂₁H₁₄F₃O₄P
• MW: 418.30243730545
• CID: 4727817
• PubChem ID: 121237546
• Update Time: 2025-05-26

Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine
• GBOUANGEPPDUQX-UHFFFAOYSA-N
• 1808959-39-8
• 3-[(3-carboxyphenyl)-[3-(trifluoromethyl)phenyl]phosphanyl]benzoic acid
• Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine; min. 97% m-Miran2phos
• CS-0108158

• Inchi： 1S/C21H14F3O4P/c22-21(23,24)15-6-3-9-18(12-15)29(16-7-1-4-13(10-16)19(25)26)17-8-2-5-14(11-17)20(27)28/h1-12H,(H,25,26)(H,27,28)
• InChI Key： GBOUANGEPPDUQX-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C(=O)O)C=1)(C1C=CC=C(C(=O)O)C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 418.05818041g/mol
• Monoisotopic Mass: 418.05818041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 4.5

Additional information on Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine

Introduction to Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine (CAS No. 1808959-39-8)

Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine, a compound with the chemical formula C₂₆H₁₆O₄PF₂, is a significant molecule in the field of organophosphorus chemistry. This compound, identified by its CAS number CAS NO. 1808959-39-8, has garnered attention due to its unique structural and electronic properties, which make it a valuable candidate for various applications in catalysis, materials science, and pharmaceutical research.

The structure of Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine consists of two phosphine ligands attached to a central phosphorus atom. Each phosphine ligand is derived from a combination of 3-carboxyphenyl and 3-trifluoromethylphenyl groups. The presence of carboxylic acid groups and trifluoromethyl substituents imparts distinct chemical functionalities that influence the compound's reactivity and stability.

In recent years, there has been growing interest in the development of novel organophosphorus compounds for their potential applications in pharmaceuticals and agrochemicals. The unique electronic properties of Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine make it an attractive candidate for use as a ligand in transition metal catalysis. Specifically, the compound's ability to coordinate with transition metals such as palladium, nickel, and copper has been explored in various catalytic processes, including cross-coupling reactions and hydrogenation reactions.

One of the most notable applications of Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine is in the field of pharmaceutical research. The compound's structural features have been investigated for their potential to act as scaffolds for drug development. Researchers have utilized this phosphine ligand in the synthesis of novel molecules that exhibit interesting biological activities. For instance, studies have shown that derivatives of this compound can interact with biological targets, leading to potential therapeutic effects.

The trifluoromethyl group in the structure of Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine plays a crucial role in modulating the electronic properties of the molecule. This group enhances the lipophilicity of the compound, making it more soluble in organic solvents commonly used in catalytic reactions. Additionally, the carboxylic acid groups provide opportunities for further functionalization through esterification or amidation reactions, allowing for the creation of more complex derivatives with tailored properties.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and mechanism of Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine. Molecular modeling studies have revealed insights into how this compound interacts with transition metals and organic substrates, providing a foundation for designing more efficient catalytic systems. These computational approaches have been particularly useful in predicting the outcomes of reactions involving this phosphine ligand, thereby accelerating the discovery process.

The synthesis of Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine involves multi-step organic transformations that require careful control over reaction conditions. The preparation typically begins with the functionalization of biphenyl derivatives to introduce both carboxylic acid and trifluoromethyl groups. Subsequent reactions involve phosphination steps to attach the phosphine ligands to the central phosphorus atom. The synthesis process has been optimized by researchers to improve yield and purity, making it more accessible for industrial applications.

In conclusion, Bis(3-carboxyphenyl)(3-trifluoromethylphenyl)phosphine (CAS No. 1808959-39-8) is a versatile organophosphorus compound with significant potential in catalysis and pharmaceutical research. Its unique structural features and electronic properties make it an attractive candidate for various applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing chemical science and technology.